Cas no 69653-21-0 ( )
structure
Product Name:
CAS No:69653-21-0
MF:C19H14O3
MW:290.312665462494
CID:973942
PubChem ID:349633
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylbenzoyl)naphthalene-1-carboxylic acid
- DTXSID50325255
- 69653-21-0
- NSC-409467
- NSC409467
-
-
- Inchi: 1S/C19H14O3/c1-12-5-4-7-14(11-12)18(20)16-10-9-13-6-2-3-8-15(13)17(16)19(21)22/h2-11H,1H3,(H,21,22)
- InChI Key: CMTYFXDRTIGSHG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)C1=CC=C2C=CC=CC2=C1C(=O)O
Computed Properties
- Exact Mass: 290.09432
- Monoisotopic Mass: 290.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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